Cas no 1448140-75-7 (1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one)
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one Chemical and Physical Properties
Names and Identifiers
-
- 1'-[(E)-3-(furan-2-yl)prop-2-enoyl]spiro[3H-chromene-2,3'-pyrrolidine]-4-one
- 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
- F6435-3304
- 1448140-75-7
- (E)-1'-(3-(furan-2-yl)acryloyl)spiro[chroman-2,3'-pyrrolidin]-4-one
- AKOS024558430
-
- Inchi: 1S/C19H17NO4/c21-16-12-19(24-17-6-2-1-5-15(16)17)9-10-20(13-19)18(22)8-7-14-4-3-11-23-14/h1-8,11H,9-10,12-13H2/b8-7+
- InChI Key: PGMGOYUKQVINOD-BQYQJAHWSA-N
- SMILES: C12(CCN(C(=O)/C=C/C3=CC=CO3)C1)OC1=C(C=CC=C1)C(=O)C2
Computed Properties
- Exact Mass: 323.11575802g/mol
- Monoisotopic Mass: 323.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 546
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.8Ų
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6435-3304-2μmol |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-5μmol |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-10μmol |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-20μmol |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-1mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-2mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-3mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-4mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-5mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6435-3304-10mg |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one |
1448140-75-7 | 10mg |
$79.0 | 2023-09-09 |
1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one
Comprehensive Overview of 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1448140-75-7)
The compound 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one (CAS No. 1448140-75-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex spirocyclic framework, combined with the presence of a furan moiety and an α,β-unsaturated carbonyl group, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, given the growing demand for novel therapeutics in these areas.
One of the most intriguing aspects of this compound is its spiro[1-benzopyran-2,3'-pyrrolidine] core, which is known to confer rigidity and selectivity in binding to biological targets. This structural feature is often explored in the design of central nervous system (CNS) drugs, as it can enhance blood-brain barrier penetration. Recent studies have also highlighted the role of furan derivatives in modulating oxidative stress and inflammation, which aligns with current trends in neuroprotective and anti-aging research. These properties make 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one a compound of interest for addressing age-related diseases.
From a synthetic chemistry perspective, the E-configuration of the prop-2-enoyl group in this molecule is critical for its bioactivity. The α,β-unsaturated ketone functionality is a common pharmacophore in many Michael acceptor-based drugs, which are known to interact covalently with cysteine residues in target proteins. This mechanism is increasingly exploited in the development of irreversible inhibitors for challenging targets like KRAS mutants, a hot topic in oncology research. The furan ring, on the other hand, contributes to the compound's lipophilicity and metabolic stability, factors that are crucial for drug-likeness.
The CAS No. 1448140-75-7 has also been the subject of computational studies, particularly in molecular docking and QSAR modeling. With the rise of AI-driven drug discovery, such compounds are frequently screened against virtual libraries to identify potential off-target effects or repurposing opportunities. The spirocyclic nature of this molecule presents an interesting challenge for predictive algorithms, as its three-dimensional conformation can influence binding in unpredictable ways. This has led to discussions about the need for more advanced machine learning models in cheminformatics.
In the context of green chemistry, the synthesis of 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one raises questions about sustainable methodologies. Researchers are exploring catalytic asymmetric approaches to construct the spirocenter efficiently, as this aligns with the pharmaceutical industry's push toward atom economy and reduced waste. The furan ring, being derived from biomass, adds to the compound's appeal in bio-based drug development, a trending topic in circular economy initiatives.
Another area of interest is the compound's potential in photopharmacology, where light-sensitive drugs are activated at specific sites in the body. The benzopyran moiety in CAS No. 1448140-75-7 could theoretically undergo photoisomerization, making it a candidate for precision medicine applications. This is particularly relevant given the increasing focus on personalized therapies and targeted drug delivery systems. Such innovations are frequently searched in academic and industrial settings, reflecting the compound's interdisciplinary relevance.
Stability studies of 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one have shown that the enone system is susceptible to nucleophilic attack under physiological conditions, which could be leveraged for prodrug strategies. This aligns with current research into stimuli-responsive drug release mechanisms, a popular subject in nanomedicine forums. The compound's logP and aqueous solubility profiles are also being optimized to meet the demands of formulation scientists working on oral bioavailability enhancement.
In conclusion, 1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one represents a fascinating case study in modern drug development. Its structural complexity touches upon multiple cutting-edge research areas, from covalent drug design to sustainable synthesis. As the scientific community continues to explore its properties, this compound may well emerge as a key player in addressing some of the most pressing challenges in therapeutic innovation and material science.
1448140-75-7 (1'-[(2E)-3-(furan-2-yl)prop-2-enoyl]-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)